1-(5-Bromo-pyridin-3-ylmethyl)-pyrrolidin-2-one

• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 1-[(5-bromopyridin-3-yl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C10H11BrN2O/c11-9-4-8(5-12-6-9)7-13-3-1-2-10(13)14/h4-6H,1-3,7H2
• InChI Key: SRWSKQFHCXMKEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CC(=CN=C2)Br

Description

1-(5-Bromo-pyridin-3-ylmethyl)-pyrrolidin-2-one is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (60% in mineral oil, 0.044 g, 1.09 mmol) in DMF (2 mL) was added pyrrolidin-2-one (0.081 g, 0.945 mmol) and the reaction mixture was stirred at room temperature for 20 min. Then, 3-bromo-5-chloromethyl-pyridine (0.15 g, 0.727 mmol) was added and the resulting suspension was heated at 60° C. over night. The mixture was quenched with water (2 mL) and extracted with EtOAc (2×10 mL). Combined organics were dried over Na2SO4, filtered and concentrated in vacuo. The residue was purified by silica gel flash chromatography eluting with a 0 to 5% MeOH-DCM gradient to give the title compound (0.217 g, 87%) as a white solid. MS: 251.1, 257.1 (M+H+).

Synthesis routes and methods II

Procedure details

In analogy to the procedure described for the preparation of intermediates B-1 [B], pyrrolidin-2-one has been coupled to 3-bromo-5-chloromethyl-pyridine (intermediate B-1 [A]) to yield the title compound as a white solid. MS: 251.1, 257.1 (M+H+).